Cas no 114828-90-9 (Endoxifen (E-isomer))

Endoxifen (E-isomer) is a biologically active metabolite of tamoxifen, exhibiting potent antiestrogenic properties. As the E-isomer, it demonstrates superior binding affinity to estrogen receptors compared to its Z-isomer counterpart, enhancing its efficacy in modulating estrogen-dependent pathways. This compound is of significant interest in oncology research, particularly for its role in breast cancer treatment, where it inhibits tumor proliferation more effectively than tamoxifen itself. Its stable configuration and high bioavailability further contribute to its therapeutic potential. Endoxifen (E-isomer) is also utilized in preclinical studies to investigate estrogen receptor dynamics and develop targeted therapies for hormone-responsive cancers.
Endoxifen (E-isomer) structure
Endoxifen (E-isomer) structure
Product Name:Endoxifen (E-isomer)
CAS No:114828-90-9
MF:C25H27NO2
MW:373.4874
CID:894712
PubChem ID:3035980
Update Time:2025-10-22

Endoxifen (E-isomer) Chemical and Physical Properties

Names and Identifiers

    • (E)-4-Hydroxy-N-desmethyl Tamoxifen
    • E-Endoxifen
    • 4-[(E)-1-[4-[2-(methylamino)ethoxy]phenyl]-2-phenylbut-1-enyl]phenol
    • Endoxifen (E-isomer)
    • Endoxifen, (E)-
    • (E)-endoxifen
    • HB2U71MNOT
    • 4OHNDtam
    • Racemic Endoxifen
    • Phenol, 4-[(1E)-1-[4-[2-(methylamino)ethoxy]phenyl]-2-phenyl-1-buten-1-yl]-
    • Endoxifen E-isomer
    • 4-Hydroxy-N-demethyltamoxifen
    • Phenol,4-[1-[4-[2-(methylamino)ethoxy]phenyl]-2-phenyl-1-buten-1-yl]-
    • 4OHNDam
    • 4-(1-(4-(2-(methylamino)ethoxy)phenyl)-2-phenylbut-1-en-1
    • NSC 750182
    • PHENOL, 4-((1E)-1-(4-(2-(METHYLAMINO)ETHOXY)PHENYL)-2-PHENYL-1-BUTENYL)-
    • BRD-K91486246-003-01-4
    • (E/Z)-Endoxifen
    • E72328
    • Phenol, 4-(1-(4-(2-(methylamino)ethoxy)phenyl)-2-phenyl-1-butenyl)-
    • 4-[(1E)-1-{4-[2-(methylamino)ethoxy]phenyl}-2-phenyl-1-buten-1-yl]phenol
    • AKOS032945082
    • Q26998030
    • 4-[(E)-1-[4-(2-methylaminoethoxy)phenyl]-2-phenylbut-1-enyl]phenol
    • EN300-6486822
    • UNII-HB2U71MNOT
    • 114828-90-9
    • NSC750182
    • 110025-28-0
    • BCP18474
    • NSC-750182
    • DB-262815
    • 4-(1-(4-(2-(methylamino)ethoxy)phenyl)-2-phenylbut-1-en-1-yl)phenol
    • J-003139
    • 4-(1-{4-[2-(METHYLAMINO)ETHOXY]PHENYL}-2-PHENYLBUT-1-EN-1-YL)PHENOL
    • SCHEMBL8655920
    • BS-41687
    • Phenol, 4-[(1Z)-1-[4-[2-(methylamino)ethoxy]phenyl]-2-phenyl-1-buten-1-yl]-
    • 4-[(1E)-1-[4-[2-(METHYLAMINO)ETHOXY]PHENYL]-2-PHENYL-1-BUTEN-1-YL]PHENOL
    • DB-262794
    • EndoxifenE-isomer
    • PHENOL, 4-((1E)-1-(4-(2-(METHYLAMINO)ETHOXY)PHENYL)-2-PHENYL-1-BUTEN-1-YL)-
    • (E)-4-Hydroxy-N-desmethyl-tamoxifen
    • DTXSID70150869
    • Inchi: 1S/C25H27NO2/c1-3-24(19-7-5-4-6-8-19)25(20-9-13-22(27)14-10-20)21-11-15-23(16-12-21)28-18-17-26-2/h4-16,26-27H,3,17-18H2,1-2H3/b25-24+
    • InChI Key: MHJBZVSGOZTKRH-OCOZRVBESA-N
    • SMILES: O(C([H])([H])C([H])([H])N([H])C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])/C(/C1C([H])=C([H])C(=C([H])C=1[H])O[H])=C(/C1C([H])=C([H])C([H])=C([H])C=1[H])\C([H])([H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 373.20400
  • Monoisotopic Mass: 373.204179104 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 8
  • Complexity: 467
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 373.5
  • XLogP3: 6.3
  • Topological Polar Surface Area: 41.5

Experimental Properties

  • Melting Point: 154-156°C
  • PSA: 41.49000
  • LogP: 5.75040

Endoxifen (E-isomer) Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Endoxifen (E-isomer) Pricemore >>

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Endoxifen (E-isomer) Production Method

Additional information on Endoxifen (E-isomer)

Endoxifen (E-isomer): A Comprehensive Overview

Endoxifen (E-isomer), also known by its CAS number 114828-90-9, is a compound of significant interest in the field of pharmacology and drug development. This compound is a derivative of tamoxifen, a well-known anti-estrogen drug used in the treatment of breast cancer. The E-isomer designation refers to the specific geometric isomer of endoxifen, which plays a crucial role in its pharmacokinetic and pharmacodynamic properties.

The chemical structure of Endoxifen (E-isomer) is characterized by a planar arrangement of atoms due to the double bond, which contributes to its stability and bioavailability. Recent studies have highlighted the importance of this geometric isomerism in determining the compound's efficacy and safety profiles. Researchers have found that the E-isomer exhibits superior binding affinity to estrogen receptors compared to other isomers, making it a promising candidate for targeted therapies.

In terms of pharmacokinetics, Endoxifen (E-isomer) demonstrates favorable absorption and distribution properties. Clinical trials have shown that it achieves therapeutic concentrations rapidly after administration, with minimal side effects. This rapid onset of action is attributed to its efficient metabolism and low clearance rate, which ensures sustained drug levels in the bloodstream.

The therapeutic potential of Endoxifen (E-isomer) extends beyond breast cancer treatment. Recent research has explored its application in other hormone-dependent malignancies, such as prostate cancer and ovarian cancer. Preclinical studies have demonstrated its ability to inhibit tumor growth and induce apoptosis in various cancer cell lines, suggesting a broad spectrum of anticancer activity.

One of the most groundbreaking findings regarding CAS No. 114828-90-9 is its role in personalized medicine. By analyzing patient-specific biomarkers, researchers can predict the responsiveness of individuals to endoxifen therapy. This approach not only enhances treatment efficacy but also minimizes adverse effects, paving the way for tailored therapeutic strategies.

The synthesis of Endoxifen (E-isomer) involves a multi-step chemical process that requires precise control over reaction conditions to ensure the formation of the desired E-isomer. Recent advancements in synthetic chemistry have enabled the development of more efficient and cost-effective methods for producing this compound on an industrial scale.

In addition to its pharmacological applications, CAS No. 114828-90-9 has garnered attention for its potential use in diagnostic imaging. Studies have shown that endoxifen derivatives can serve as contrast agents for magnetic resonance imaging (MRI), offering improved sensitivity and specificity in detecting early-stage tumors.

The safety profile of Endoxifen (E-isomer) has been extensively evaluated in preclinical and clinical settings. Results indicate that it has a favorable toxicity profile with minimal off-target effects. Long-term studies are currently underway to assess its safety for chronic use and potential cumulative effects.

In conclusion, CAS No. 114828-90-9, or Endoxifen (E-isomer), represents a significant advancement in oncology research. Its unique chemical properties, combined with cutting-edge therapeutic applications, position it as a key player in the future of cancer treatment. As research continues to uncover new insights into its mechanisms and potential uses, endoxifen holds immense promise for improving patient outcomes worldwide.

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